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Compound of Interest

Compound Name: BL-918

Cat. No.: B606205

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds is a critical component of laboratory safety and environmental
responsibility. This document provides essential safety and logistical information for the proper
disposal of BL-918, a UNC-51-like kinase 1 (ULK1) activator used in life sciences research.

Chemical and Safety Data Summary

A thorough understanding of the chemical properties and potential hazards of a compound is
the first step in ensuring its safe handling and disposal. The following table summarizes key
data for BL-918.
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Property Value Reference
CAS Number 2101517-69-3 [1][21[3]
Molecular Formula C23H15F8N30S [3]
Molecular Weight 533.4 g/mol [3]
Appearance Solid [3]

DMF: 30 mg/ml, DMSO: 30

Solubilit
Y mg/ml, Ethanol: 30 mg/ml

Harmful if swallowed, Causes
skin irritation, Causes serious
eye irritation, May cause
Hazard Summary ) o ] [3]
respiratory irritation, Very toxic
to aquatic life with long lasting

effects.

Experimental Protocols: Disposal of BL-918

The following step-by-step protocol should be followed for the proper disposal of BL-918 waste
generated in a laboratory setting. This procedure is designed to comply with general safety
guidelines and regulations for hazardous chemical waste.

Personnel Safety: Before beginning any disposal procedures, all personnel must be wearing
the appropriate Personal Protective Equipment (PPE), including but not limited to:

o Chemical-resistant gloves (nitrile or neoprene recommended)
o Safety goggles or glasses

e Alaboratory coat

Waste Segregation and Collection:

 ldentify Waste Streams: All materials contaminated with BL-918 must be considered

hazardous waste. This includes:
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[e]

Unused or expired pure BL-918 compound.

o

Solutions containing BL-918.

[¢]

Contaminated consumables (e.g., pipette tips, microfuge tubes, gloves, weighing paper).

[¢]

Rinsate from cleaning contaminated glassware.

o Use Designated Waste Containers:

o Adedicated, clearly labeled hazardous waste container must be used for all BL-918
waste.

o The container must be made of a compatible material (e.g., high-density polyethylene) and
have a secure, leak-proof lid.

o The container must be labeled as "Hazardous Waste" and include the full chemical name
"BL-918" and the primary hazard(s) ("Toxic," "Environmental Hazard").

e Segregate Halogenated Waste: BL-918 is a fluorinated organic compound and must be
disposed of as halogenated organic waste.

o Do not mix BL-918 waste with non-halogenated organic waste streams.

o If your facility has a specific waste stream for fluorinated compounds, use that. Otherwise,
it should be collected with other chlorinated or brominated waste.

Disposal Procedure:
e Solid Waste:

o Carefully place all solid materials contaminated with BL-918 (e.g., contaminated gloves,
pipette tips, weighing paper) into the designated halogenated organic waste container.

o For pure, unused BL-918, if it is to be disposed of, it should also be placed directly into
this container.

e Liquid Waste:
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o Collect all liquid waste containing BL-918, including experimental solutions and rinsate
from cleaning glassware, in a separate, sealed container labeled for halogenated organic
liquid waste.

o Do not fill liquid waste containers to more than 80% capacity to allow for vapor expansion
and prevent spills.

o Storage of Waste:

o Store the sealed hazardous waste containers in a designated Satellite Accumulation Area
(SAA) or your laboratory's designated hazardous waste storage area.

o The storage area should be secure, well-ventilated, and away from sources of ignition.
» Arrange for Pickup and Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.

o Follow all institutional procedures for waste manifest documentation.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of BL-918
waste.
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BL-918 Disposal Workflow
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Caption: Decision workflow for the proper segregation and disposal of BL-918 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of BL-918: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606205#bl-918-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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